Cas no 1711568-86-3 (ethyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate)

• Product Name: ethyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate
• CAS No: 1711568-86-3
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5961281
• PubChem ID: 114486696
• Update Time: 2025-05-20

ethyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate
• EN300-1455552
• ethyl 8-ethyl-2-azaspiro[4.5]decane-4-carboxylate
• 1711568-86-3

• Inchi： 1S/C14H25NO2/c1-3-11-5-7-14(8-6-11)10-15-9-12(14)13(16)17-4-2/h11-12,15H,3-10H2,1-2H3
• InChI Key： GCWQJRHDYDJVEC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC21CCC(CC)CC2)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on ethyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate

Ethyl 8-Ethyl-2-Azaspiro[4.5]Decane-4-Carboxylate: A Comprehensive Overview

Ethyl 8-Ethyl-2-Azaspiro[4.5]Decane-4-Carboxylate, with the CAS number 1711568-86-3, is a complex organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is notable for its unique spirocyclic structure, which combines a spiro ring system with an ethyl group and a carboxylate moiety. The spiro[4.5]decane framework is a key structural feature, contributing to its distinctive chemical properties and potential applications.

The synthesis of Ethyl 8-Ethyl-2-Azaspiro[4.5]Decane-4-Carboxylate involves a series of intricate organic reactions, including ring-forming processes and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures, making this compound more accessible for research and industrial applications. The azaspiro core of the molecule is particularly interesting due to its potential as a building block for advanced materials and bioactive compounds.

One of the most promising applications of Ethyl 8-Ethyl-2-Azaspiro[4.5]Decane-4-Carboxylate lies in its use as a precursor for drug development. The spirocyclic structure is known to exhibit unique pharmacokinetic properties, which make it an attractive candidate for designing bioactive molecules with improved solubility and bioavailability. Recent studies have explored its role in inhibiting certain enzymes and receptors, highlighting its potential in the treatment of various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. The carboxylate group present in the molecule allows for easy functionalization, enabling the creation of novel polymers and hybrid materials with tailored properties. Researchers have demonstrated that derivatives of this compound can be used to develop high-performance adhesives, coatings, and even advanced composites for aerospace applications.

The structural versatility of Ethyl 8-Ethyl-2-Azaspiro[4.5]Decane-4-Carboxylate has also made it a valuable tool in organic synthesis research. Its ability to undergo various types of cross-coupling reactions has been extensively studied, providing new insights into the design of complex molecular architectures. The ethyl substituent plays a crucial role in modulating the reactivity of the molecule, making it amenable to a wide range of synthetic transformations.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of Ethyl 8-Ethyl-2-Azaspiro[4.5]Decane-4-Carboxylate. Recent studies have focused on identifying microbial communities capable of breaking down this compound under various conditions, with implications for waste management and pollution control strategies.

In conclusion, Ethyl 8-Ethyl-2-Azaspiro[4.5]Decane-4-Carboxylate (CAS No: 1711568-86-3) stands out as a multifaceted compound with significant potential across diverse fields such as pharmaceuticals, materials science, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a key player in modern organic chemistry.